Cas no 1935402-02-0 ({2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine)

• Product Name: {2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine
• CAS No: 1935402-02-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6104364
• PubChem ID: 130979922
• Update Time: 2025-06-16

{2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine
• EN300-1614852
• {2,2-dimethyl-5,8-dioxaspiro[3.4]octan-6-yl}methanamine
• 1935402-02-0

• Inchi： 1S/C9H17NO2/c1-8(2)5-9(6-8)11-4-7(3-10)12-9/h7H,3-6,10H2,1-2H3
• InChI Key： SDKYLQSKKDOFQR-UHFFFAOYSA-N
• SMILES： O1C(CN)COC21CC(C)(C)C2

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.5Ų

Additional information on {2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine

Introduction to {2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine (CAS No. 1935402-02-0)

{2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1935402-02-0, belongs to a class of spirocyclic ethers that exhibit promising biological activities. The presence of multiple functional groups, including amine and ether moieties, makes it a versatile scaffold for drug discovery and development.

The molecular structure of {2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine features a spirocyclic core, which is a key feature contributing to its stability and reactivity. The spirocyclic arrangement provides a rigid framework that can be exploited to enhance binding affinity and selectivity in drug design. Additionally, the compound's dioxane ring system introduces oxygen atoms that can participate in hydrogen bonding and other interactions with biological targets.

Recent studies have highlighted the potential of spirocyclic compounds in medicinal chemistry due to their ability to mimic natural products and exhibit unique pharmacological profiles. {2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine has been investigated for its potential applications in the development of novel therapeutic agents. Its amine group serves as a site for further derivatization, allowing chemists to modify its properties and explore new biological activities.

In the context of drug discovery, the structural features of {2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine make it an attractive candidate for further research. The compound's spirocyclic core and functional groups provide multiple opportunities for interaction with biological targets, including enzymes and receptors. This versatility has led to its exploration in various therapeutic areas, such as oncology and anti-inflammatory treatments.

One of the most intriguing aspects of {2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine is its potential as a lead compound for the development of new drugs. Researchers have utilized computational methods to predict its binding interactions with target proteins, providing insights into its pharmacological properties. These studies have revealed that the compound can form stable complexes with several key enzymes involved in disease pathways.

The synthesis of {2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine presents both challenges and opportunities for organic chemists. The spirocyclic core requires precise synthetic strategies to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to access complex structures like this one with increasing efficiency. These advancements have opened up new avenues for exploring the chemical space of spirocyclic compounds.

Biological evaluation of {2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine has shown promising results in preclinical studies. The compound has demonstrated activity against several disease-relevant targets, including kinases and proteases. These findings have encouraged further investigation into its potential as a therapeutic agent. Additionally, the compound's favorable pharmacokinetic properties make it an attractive candidate for clinical development.

The future of {2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine in drug discovery looks promising as researchers continue to explore its biological activities and optimize its structure for improved efficacy and safety. Collaborative efforts between synthetic chemists and biologists are essential to fully realize the potential of this compound as a lead for new drugs.

In conclusion, {2,2-dimethyl-5,8-dioxaspiro3.4octan-6-yl}methanamine (CAS No. 1935402-02-0) is a structurally fascinating compound with significant potential in pharmaceutical chemistry. Its unique properties make it an excellent candidate for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an important role in the next generation of therapeutic agents.